1-(2,4-Dimethylphenyl)-4-tosylpiperazine
CAS No.: 886136-71-6
Cat. No.: VC21518829
Molecular Formula: C19H24N2O2S
Molecular Weight: 344.5g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 886136-71-6 |
|---|---|
| Molecular Formula | C19H24N2O2S |
| Molecular Weight | 344.5g/mol |
| IUPAC Name | 1-(2,4-dimethylphenyl)-4-(4-methylphenyl)sulfonylpiperazine |
| Standard InChI | InChI=1S/C19H24N2O2S/c1-15-4-7-18(8-5-15)24(22,23)21-12-10-20(11-13-21)19-9-6-16(2)14-17(19)3/h4-9,14H,10-13H2,1-3H3 |
| Standard InChI Key | KVRLASBPDLNERN-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C)C |
Introduction
Structural Characteristics
1-(2,4-Dimethylphenyl)-4-tosylpiperazine features a piperazine ring with a 2,4-dimethylphenyl group attached to one nitrogen and a tosyl group attached to the other. The tosyl group, a common protecting group in organic synthesis, suggests that this compound might be used as an intermediate in the synthesis of more complex molecules.
| Group | Description |
|---|---|
| 2,4-Dimethylphenyl | An aromatic ring with two methyl groups at positions 2 and 4. |
| Tosyl | A sulfonyl group derived from toluene, often used as a protecting group. |
| Piperazine | A six-membered ring containing two nitrogen atoms. |
Potential Applications
While specific applications of 1-(2,4-Dimethylphenyl)-4-tosylpiperazine are not well-documented, related piperazine compounds have shown promise in various therapeutic areas:
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Antipsychotics: Piperazine derivatives are known to interact with dopamine and serotonin receptors, making them candidates for treating psychiatric disorders like schizophrenia .
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Tyrosinase Inhibition: Some piperazine-based compounds have been explored for their ability to inhibit tyrosinase, an enzyme involved in melanin synthesis, which could be useful in treating hyperpigmentation disorders .
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Pharmaceutical Intermediates: The presence of a tosyl group suggests its potential use as an intermediate in synthesizing more complex pharmaceutical compounds.
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